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Compound Name: Digitogenin
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Digitogenin is a steroidal sapogenin, which serves as the aglycone component of the saponin
digitonin, found in the foxglove plant (Digitalis purpurea)[1]. As a member of the spirostanol
class of natural products, digitogenin possesses a rigid steroidal backbone with a
characteristic spiroketal side chain. While its glycoside, digitonin, is well-known for its detergent
properties in biochemical applications, digitogenin itself exhibits biological activities of interest,
primarily related to its classification as a cardiac glycoside. This technical guide provides a
comprehensive overview of the chemical structure, physicochemical properties, and known
biological activities of digitogenin, along with detailed experimental protocols for its extraction,
purification, and analysis.

Chemical Structure and Physicochemical Properties

Digitogenin is a polycyclic organic compound with a complex stereochemistry. Its structure is
characterized by a pentacyclic steroid nucleus and a spiroketal functional group.

Table 1: Chemical Identifiers and Physicochemical Properties of Digitogenin
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Property Value Reference(s)
(1R,2S,3S,4R,5'R,6R,7S,8R,9
S,12S,13S,15R,16R,18S)-5',7,
9,13-tetramethylspiro[5-

IUPAC Name [2]

oxapentacyclo[10.8.0.02,°.04,8.

013,28licosane-6,2'-

oxane]-3,15,16-triol

Chemical Formula

C27H440s

[2]

SMILES Notation

Cl[C@@H]1CC[C@@]2(--
INVALID-LINK----INVALID-
LINK--

0)0)C)C)0">C@HC)OC1

[2]

Molecular Weight 448.6 g/mol [2]
Melting Point 283 °C [3]
Boiling Point Data not readily available
N Insoluble in water; soluble in
Solubility [4]
ethanol.
pKa Data not readily available

Biological Activity and Signaling Pathways

Digitogenin, as a cardiac glycoside, is known to primarily exert its biological effects through

the inhibition of the plasma membrane Na+/K+-ATPase (sodium-potassium pump)[1][5]. This

inhibition leads to an increase in intracellular sodium, which in turn affects the sodium-calcium

exchanger, leading to an increase in intracellular calcium concentration and enhanced cardiac

contractility.

While the direct signaling pathways modulated by digitogenin are not as extensively studied

as those for its glycoside derivatives like digitoxin, it is plausible that it shares similar

mechanisms. Digitoxin has been shown to suppress the activation of NF-kB (Nuclear Factor

kappa-light-chain-enhancer of activated B cells)[6][7]. NF-kB is a key transcription factor
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involved in inflammatory responses, cell survival, and proliferation. Its inhibition can lead to
downstream effects on gene expression related to these processes.

Below is a proposed signaling pathway for digitogenin, based on the known mechanisms of
related cardiac glycosides.
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Digitalis purpurea Seeds/Leaves

Grinding and Defatting
(e.g., with hexane)

!

Extraction of Digitonin
(e.g., with hot ethanol)

!

Filtration and Concentration

Acidic Hydrolysis

(e.g., 2N HClI in ethanol, reflux)

Precipitation of Digitogenin
(addition of water)
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Recrystallization
(e.g., from ethanol)

Pure Digitogenin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1217190?utm_src=pdf-custom-synthesis
https://cvpharmacology.com/cardiostimulatory/digitalis
https://pubchem.ncbi.nlm.nih.gov/compound/Digitogenin
https://commonchemistry.cas.org/detail?cas_rn=511-34-2
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/106/932/d5628pis.pdf
https://www.ncbi.nlm.nih.gov/books/NBK459165/
https://pubmed.ncbi.nlm.nih.gov/38940341/
https://pubmed.ncbi.nlm.nih.gov/38940341/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11229393/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11229393/
https://www.benchchem.com/product/b1217190#digitogenin-chemical-structure-and-properties
https://www.benchchem.com/product/b1217190#digitogenin-chemical-structure-and-properties
https://www.benchchem.com/product/b1217190#digitogenin-chemical-structure-and-properties
https://www.benchchem.com/product/b1217190#digitogenin-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1217190?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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